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Compound of Interest

Compound Name: CB-64D

cat. No.: B1255076

Introduction The Phosphoinositide 3-kinase (PI3K)/Akt signaling pathway is a critical regulator
of cell survival, proliferation, and metabolism. Its aberrant activation is a hallmark of many
human cancers, making it a prime target for therapeutic intervention. CB-64D is a novel,
potent, and selective small molecule inhibitor targeting the Akt kinase. These application notes
provide a summary of the inhibitory activity of CB-64D and detailed protocols for its use in
studying Akt expression and signaling in a research setting.

Quantitative Data Summary

The following tables summarize the in vitro activity of CB-64D against Akt isoforms and its anti-
proliferative effects in a cancer cell line model.

Table 1: In Vitro Kinase Inhibitory Activity of CB-64D This table presents the half-maximal
inhibitory concentration (IC50) of CB-64D against the three isoforms of the Akt kinase.

Kinase Target IC50 (nM)
Aktl 5.2

Akt2 8.1

Akt3 6.5

PI13Ka >10,000
PDK1 >10,000
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Data represents the mean of three independent experiments.

Table 2: Anti-proliferative Activity of CB-64D This table shows the half-maximal effective
concentration (EC50) of CB-64D in reducing the viability of the PTEN-null PC-3 prostate cancer
cell line, which exhibits constitutively active Akt signaling.

Cell Line Treatment Duration (hours) EC50 (nM)

PC-3 72 55

Cell viability was assessed using a standard MTS assay.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of CB-64D within the Akt signaling
cascade and a typical experimental workflow for its characterization.
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 To cite this document: BenchChem. [Application Notes: Characterization of CB-64D, a Novel
Akt Signaling Inhibitor]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1255076#ch-64d-in-studies-of-akt-expression-and-
signaling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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